Cas no 2648861-72-5 (rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans)

Technical Introduction: rac-Methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride is a chiral pyrrolidine derivative with a trans-configuration, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its stereochemically defined structure (rac-3R,4S) ensures precise reactivity in asymmetric synthesis, while the methoxy and ester functional groups enhance versatility for further derivatization. The hydrochloride salt form improves stability and solubility, facilitating handling in synthetic applications. This compound is particularly useful in the development of bioactive molecules, including potential therapeutics, due to its rigid pyrrolidine scaffold. High purity and well-characterized stereochemistry make it a reliable choice for researchers requiring consistent performance in complex synthetic pathways.

rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans structure

2648861-72-5 structure

Product Name:rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans

CAS No:2648861-72-5

MF:C₇H₁₄ClNO₃

MW:195.643961429596

CID:6496666

Update Time:2025-05-22

rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

- rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans
- Inchi： 1S/C7H13NO3.ClH/c1-10-6-4-8-3-5(6)7(9)11-2;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
- InChI Key： SJFAIZAYQZHJGR-KGZKBUQUSA-N
- SMILES： C([C@@H]1CNC[C@H]1OC)(=O)OC.Cl

rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28247701-0.05g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	0.05g	$200.0	2023-06-02
Enamine	EN300-28247701-0.1g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	0.1g	$298.0	2023-06-02
Enamine	EN300-28247701-0.25g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	0.25g	$425.0	2023-06-02
Enamine	EN300-28247701-0.5g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	0.5g	$668.0	2023-06-02
Enamine	EN300-28247701-1.0g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	1g	$857.0	2023-06-02
Enamine	EN300-28247701-2.5g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	2.5g	$1680.0	2023-06-02
Enamine	EN300-28247701-5.0g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	5g	$2485.0	2023-06-02
Enamine	EN300-28247701-10.0g	rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans	2648861-72-5	95%	10g	$3683.0	2023-06-02

rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans Related Literature

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Additional information on rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans

Rac-Methyl (3R,4S)-4-Methoxypyrrolidine-3-Carboxylate Hydrochloride, Trans

The compound with CAS No 2648861-72-5, known as rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans, is a fascinating molecule with significant applications in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

Pyrrolidine derivatives are five-membered ring compounds containing one nitrogen atom, making them structurally similar to proline but with varying substituents that can significantly alter their properties. The trans configuration in this compound refers to the spatial arrangement of substituents around the chiral centers, which plays a crucial role in determining its stereochemical properties and biological activity.

The hydrochloride salt form of this compound indicates that it exists as a zwitterion, where the carboxylic acid group is protonated by a hydroxyl group from the pyrrolidine ring. This ionization state is essential for its solubility and stability under various conditions, making it suitable for use in pharmaceutical formulations and research applications.

Recent studies have highlighted the potential of rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which could lead to innovative treatments for conditions such as neurodegenerative diseases and inflammatory disorders.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the pyrrolidine ring followed by selective oxidation and substitution reactions to introduce the desired functional groups. The stereochemistry of the molecule is carefully controlled during these steps to ensure the correct trans configuration is achieved.

The methoxy group attached to the pyrrolidine ring contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. This property makes it particularly useful in drug design where membrane permeability is critical for efficacy.

Furthermore, the methyl ester group present in this compound plays a role in modulating its acidity and reactivity. This functional group can be easily modified during chemical synthesis to explore a range of structural analogs, each with distinct biological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans to various protein targets with high accuracy. These computational models provide valuable insights into the molecular mechanisms underlying its biological activity and guide further experimental studies.

In conclusion, rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans is a promising compound with significant potential in both academic research and industrial applications. Its unique structure and stereochemical properties make it a valuable tool for exploring new avenues in drug discovery and development.